Cas no 24807-63-4 (L-Serine, O-phenyl-)

• Product Name: L-Serine, O-phenyl-
• CAS No: 24807-63-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD28098083
• CID: 1418287
• PubChem ID: 53968646
• Update Time: 2025-09-26

L-Serine, O-phenyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-phenyl-
• (2S)-2-amino-3-phenoxypropanoic acid
• (S)-2-Amino-3-phenoxypropanoic acid
• 24807-63-4
• SCHEMBL3449821
• DTXSID70708046
• CS-0340877
• 3-phenoxyalanine
• F80763
• 316833-42-8
• (S)-2-Amino-3-phenoxypropanoicacid
• O-phenyl-L-serine
• MFCD28098083

• MDL： MFCD28098083
• Inchi： 1S/C9H11NO3/c10-8(9(11)12)6-13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1
• InChI Key： JQBDLDSXPJLCFK-QMMMGPOBSA-N
• SMILES： O(C1C=CC=CC=1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Serine, O-phenyl-

L-Serine, O-phenyl- (CAS No.: 24807-63-4)

L-Serine is a naturally occurring amino acid that plays a critical role in various biological processes. Its derivative, L-Serine, O-phenyl-, with the CAS registry number 24807-63-4, has garnered significant attention due to its unique chemical properties and potential applications in the field of biomedicine. This compound is a phenyl ether derivative of L-serine, where the hydroxyl group on the serine residue is replaced by a phenyl group. Such modification introduces novel biochemical characteristics that could be harnessed for therapeutic or research purposes.

Over the past few years, there has been a growing interest in L-Serine derivatives and their implications in drug development. The addition of the phenyl group to serine creates a molecule with enhanced stability and altered pharmacokinetics, which may be advantageous in designing drugs with improved bioavailability. This modification also imparts new biological activities that could be leveraged in treating various diseases.

Recent studies have highlighted the potential of L-Serine derivatives in neurodegenerative disorders such as Alzheimer's disease. The phenyl group in L-Serine, O-phenyl- may enhance its ability to cross the blood-brain barrier, making it a promising candidate for targeting central nervous system diseases. Additionally, the compound has shown promising results in preclinical models of neuroinflammation, suggesting its potential as an anti-inflammatory agent.

Another area of exploration involving L-Serine, O-phenyl- is its role in cancer research. Certain studies have indicated that this derivative may exhibit selective cytotoxicity towards cancer cells while sparing normal cells. This property makes it a valuable candidate for oncology applications, particularly in the development of targeted therapies.

The synthesis and characterization of L-Serine, O-phenyl- have been well-documented in the scientific literature. Its structure allows for further functionalization, enabling researchers to explore various chemical modifications that could enhance its therapeutic potential. For instance, conjugation with targeting ligands or encapsulation in nanoparticulate systems are strategies being pursued to optimize its delivery and efficacy.

Furthermore, L-Serine, O-phenyl- has been investigated for its role in immune modulation. Preclinical studies suggest that this compound may enhance the activity of certain immune cells, making it a potential candidate for immunotherapeutic applications. Its ability to modulate the immune response could be harnessed in treating autoimmune diseases or enhancing the efficacy of vaccination strategies.

In conclusion, L-Serine, O-phenyl- (CAS No.: 24807-63-4) represents a promising compound with diverse applications in the biomedical field. Its unique chemical structure and biological properties position it as a valuable tool for drug development, particularly in the areas of neurology, oncology, and immunotherapy. Continued research into its mechanisms of action and therapeutic potential is expected to yield further insights and innovations.